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Introduction
The CLAVATA3/EMBRYO SURROUNDING REGION (CLE) family of peptides are crucial

signaling molecules in plants, regulating a wide array of developmental processes and

responses to environmental stimuli. Among them, CLE25 has been identified as a key long-

distance signal, primarily involved in communicating water stress from the roots to the shoots,

leading to abscisic acid (ABA) accumulation and subsequent stomatal closure.[1][2][3]

Furthermore, CLE25 plays a significant role in the initiation and differentiation of phloem tissue.

[4] Understanding the spatiotemporal dynamics of CLE25 transport is therefore essential for

elucidating its precise functions and for the potential development of strategies to enhance

plant resilience and growth.

This document provides detailed application notes and protocols for various techniques to

visualize and quantify the transport of the CLE25 peptide in plants. The methodologies

covered include fluorescent labeling and live-cell imaging, GUS reporter gene assays, Matrix-

Assisted Laser Desorption/Ionization-Mass Spectrometry Imaging (MALDI-MSI), and

autoradiography.

Data Presentation: Peptide Transport Rates
While specific quantitative data for the transport velocity of the CLE25 peptide is not readily

available in the current literature, the following table summarizes general transport rates for
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small molecules and signals in plants to provide a contextual framework.[1][5][6]

Transport
Mechanism

Molecule/Signal
Type

Typical Velocity Plant System

Phloem Mass Flow
Small molecules,

Sugars, Peptides
200 - 400 µm/s Various

Xylem Mass Flow Water, Ions, Peptides Variable, can be rapid Various

Cell-to-Cell

(Plasmodesmata)

Small molecules,

Proteins

Micrometers per

second
Various

Electrical/Ion Wave
Action/Variation

Potentials
100 - >1000 µm/s Various

CLE25 Signaling Pathway
The CLE25 peptide exerts its function by binding to cell surface receptors, initiating a

downstream signaling cascade. In the context of phloem development, CLE25 is perceived by

a receptor complex consisting of the leucine-rich repeat receptor-like kinase (LRR-RLK)

CLERK (CLE-RESISTANT RECEPTOR KINASE) and the LRR receptor-like protein CLV2

(CLAVATA2).[4] During drought stress, the BAM1/BAM3 receptors are implicated in perceiving

the CLE25 signal in leaves, leading to the induction of NCED3, a key gene in ABA

biosynthesis.[3][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.researchgate.net/publication/348482671_The_Fast_and_The_Furious_Rapid_long-range_signaling_in_plants
https://academic.oup.com/plphys/article/185/3/694/6067413
https://pmc.ncbi.nlm.nih.gov/articles/PMC8133610/
https://www.benchchem.com/product/b15602921?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/31127689/
https://www.mdpi.com/2077-0472/15/11/1226
https://pmc.ncbi.nlm.nih.gov/articles/PMC12574093/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Root Cell (Under Drought) Long-Distance Transport (Xylem)
Leaf Cell

CLE25 Gene CLE25 Peptide
Expression & Processing

CLE25 Peptide
Enters Xylem Receptor Complex

(CLERK/CLV2 or BAM1/BAM3)
Binding Downstream

Signaling Cascade
Activation

NCED3 Gene

Induction of
Expression

Abscisic Acid (ABA)
Biosynthesis

Stomatal Closure

Synthesize CLE25 Peptide
(Solid Phase Synthesis)

Couple Fluorescent Dye (e.g., FAM-NHS ester)
to N-terminus or Lysine residue
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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